Cas no 104222-20-0 (1-(Quinolin-8-yl)thiourea)

1-(Quinolin-8-yl)thiourea is a thiourea derivative featuring a quinoline moiety at the 8-position, offering unique coordination and binding properties. This compound is valued for its ability to act as a versatile ligand in transition metal complexes, facilitating applications in catalysis and material science. Its structural framework enhances stability and selectivity in metal-ion recognition, making it useful in analytical and coordination chemistry. The presence of both nitrogen and sulfur donor atoms allows for diverse binding modes, enabling tailored interactions with various metal centers. Additionally, its synthetic accessibility and well-defined reactivity profile contribute to its utility in research and industrial processes.
1-(Quinolin-8-yl)thiourea structure
1-(Quinolin-8-yl)thiourea structure
Product Name:1-(Quinolin-8-yl)thiourea
CAS No:104222-20-0
MF:C10H9N3S
MW:203.263560056686
MDL:MFCD01568684
CID:1068260
PubChem ID:1480923
Update Time:2025-06-07

1-(Quinolin-8-yl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(Quinolin-8-yl)thiourea
    • N-(8-QUINOLINYL)THIOUREA
    • quinolin-8-ylthiourea
    • SCHEMBL4512999
    • 6N-063
    • J-503635
    • DTXSID70363210
    • CS-0363700
    • 104222-20-0
    • HMS2160H10
    • SMR000179259
    • Oprea1_527357
    • A909123
    • HMS3324C17
    • N-(8-quinolinyl)thiourea, AldrichCPR
    • MLS000326733
    • MFCD01568684
    • (Quinolin-8-yl)thiourea
    • CHEMBL1353758
    • AKOS005070868
    • MDL: MFCD01568684
    • Inchi: 1S/C10H9N3S/c11-10(14)13-8-5-1-3-7-4-2-6-12-9(7)8/h1-6H,(H3,11,13,14)
    • InChI Key: FPTWSXFODBCVFM-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1=CC=CC2=CC=CN=C21

Computed Properties

  • Exact Mass: 203.05171847g/mol
  • Monoisotopic Mass: 203.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • Melting Point: 148-150°C

1-(Quinolin-8-yl)thiourea Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

1-(Quinolin-8-yl)thiourea Pricemore >>

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